Cas no 102652-91-5 (1-(2,3-Dimethoxy-5-nitrophenyl)ethanone)

• Product Name: 1-(2,3-Dimethoxy-5-nitrophenyl)ethanone
• CAS No: 102652-91-5
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1094750
• PubChem ID: 73554594
• Update Time: 2025-04-20

1-(2,3-Dimethoxy-5-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethoxy-5-nitrophenyl)ethanone
• 1-(2,3-dimethoxy-5-methylphenyl)-1,2,2-trimethylcyclopentane
• 1-(2,3-Dimethoxy-5-nitro-phenyl)-aethanon
• 1-(2,3-dimethoxy-5-nitro-phenyl)-ethanone
• 1,2-dimethoxy-5-methyl-3-(1',2',2'-trimethylcyclopentyl)benzene
• AGN-PC-008EGC
• Benzene, 1,2-dimethoxy-5-methyl-3-(1,2,2-trimethylcyclopentyl)-
• CTK1A8348
• SCHEMBL25218205
• 1-(2,3-dimethoxy-5-nitrophenyl)ethan-1-one
• 102652-91-5
• DB-420373

• Inchi： 1S/C10H11NO5/c1-6(12)8-4-7(11(13)14)5-9(15-2)10(8)16-3/h4-5H,1-3H3
• InChI Key： AHLPLHJXTHSABJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C(C)=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų